Cas no 1343623-74-4 (3-(methoxymethyl)pyridine-2-carboxylic acid)
3-(methoxymethyl)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 3-(methoxymethyl)-
- 3-(methoxymethyl)pyridine-2-carboxylic acid
-
- MDL: MFCD17287396
- Inchi: 1S/C8H9NO3/c1-12-5-6-3-2-4-9-7(6)8(10)11/h2-4H,5H2,1H3,(H,10,11)
- InChI Key: WXZWRFCFEXYTPQ-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)=NC=CC=C1COC
Computed Properties
- Exact Mass: 167.058243149g/mol
- Monoisotopic Mass: 167.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 59.4Ų
3-(methoxymethyl)pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-267911-1g |
3-(methoxymethyl)pyridine-2-carboxylic acid |
1343623-74-4 | 1g |
$770.0 | 2023-09-11 | ||
| Enamine | EN300-267911-5g |
3-(methoxymethyl)pyridine-2-carboxylic acid |
1343623-74-4 | 5g |
$2235.0 | 2023-09-11 | ||
| Enamine | EN300-267911-10g |
3-(methoxymethyl)pyridine-2-carboxylic acid |
1343623-74-4 | 10g |
$3315.0 | 2023-09-11 | ||
| Enamine | EN300-267911-0.05g |
3-(methoxymethyl)pyridine-2-carboxylic acid |
1343623-74-4 | 95.0% | 0.05g |
$647.0 | 2025-03-20 | |
| Enamine | EN300-267911-0.1g |
3-(methoxymethyl)pyridine-2-carboxylic acid |
1343623-74-4 | 95.0% | 0.1g |
$678.0 | 2025-03-20 | |
| Enamine | EN300-267911-0.25g |
3-(methoxymethyl)pyridine-2-carboxylic acid |
1343623-74-4 | 95.0% | 0.25g |
$708.0 | 2025-03-20 | |
| Enamine | EN300-267911-0.5g |
3-(methoxymethyl)pyridine-2-carboxylic acid |
1343623-74-4 | 95.0% | 0.5g |
$739.0 | 2025-03-20 | |
| Enamine | EN300-267911-1.0g |
3-(methoxymethyl)pyridine-2-carboxylic acid |
1343623-74-4 | 95.0% | 1.0g |
$770.0 | 2025-03-20 | |
| Enamine | EN300-267911-2.5g |
3-(methoxymethyl)pyridine-2-carboxylic acid |
1343623-74-4 | 95.0% | 2.5g |
$1509.0 | 2025-03-20 | |
| Enamine | EN300-267911-5.0g |
3-(methoxymethyl)pyridine-2-carboxylic acid |
1343623-74-4 | 95.0% | 5.0g |
$2235.0 | 2025-03-20 |
3-(methoxymethyl)pyridine-2-carboxylic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 3-(methoxymethyl)pyridine-2-carboxylic acid
3-(Methoxymethyl)pyridine-2-carboxylic Acid (CAS No. 1343623-74-4): An Overview of Its Structure, Properties, and Applications
3-(Methoxymethyl)pyridine-2-carboxylic acid (CAS No. 1343623-74-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a carboxylic acid group, and a methoxymethyl substituent. These functional groups contribute to its diverse chemical properties and potential applications in drug discovery and development.
The molecular formula of 3-(methoxymethyl)pyridine-2-carboxylic acid is C9H11NO3, with a molecular weight of approximately 185.19 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents.
In terms of its chemical structure, the pyridine ring provides the compound with aromatic stability and electron delocalization, which are crucial for its reactivity and biological activity. The carboxylic acid group imparts acidic properties to the molecule, making it capable of forming salts and esters. The methoxymethyl substituent adds steric bulk and hydrophobicity, which can influence the compound's solubility and membrane permeability.
3-(Methoxymethyl)pyridine-2-carboxylic acid has been studied for its potential therapeutic applications due to its unique combination of functional groups. Recent research has focused on its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-(methoxymethyl)pyridine-2-carboxylic acid exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.
In another study published in the Cancer Research journal in 2022, researchers investigated the anti-cancer potential of 3-(methoxymethyl)pyridine-2-carboxylic acid. The results showed that the compound effectively inhibited the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest by modulating key signaling pathways such as p53 and PI3K/AKT.
Beyond its therapeutic applications, 3-(methoxymethyl)pyridine-2-carboxylic acid has also been explored as a building block for the synthesis of more complex molecules. Its reactive functional groups make it an attractive starting material for various chemical transformations, including esterification, amidation, and coupling reactions. This versatility has led to its use in the development of novel pharmaceuticals and agrochemicals.
The synthesis of 3-(methoxymethyl)pyridine-2-carboxylic acid can be achieved through several routes. One common method involves the reaction of 2-chloropyridine with methanol to form the corresponding methoxy derivative, followed by carboxylation using carbon dioxide under high pressure. Another approach involves the oxidative decarboxylation of 3-(hydroxymethyl)pyridine-2-carboxylic acid using an oxidizing agent such as potassium permanganate.
The safety profile of 3-(methoxymethyl)pyridine-2-carboxylic acid is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that it exhibits low toxicity when administered at therapeutic doses. However, like many organic compounds, it may cause skin irritation or allergic reactions in sensitive individuals. Therefore, appropriate handling precautions should be taken during laboratory work and industrial production.
In conclusion, 3-(methoxymethyl)pyridine-2-carboxylic acid (CAS No. 1343623-74-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for further investigation into its therapeutic potential and synthetic utility. As research continues to advance, it is likely that new insights into the biological activities and mechanisms of action of this compound will emerge, paving the way for innovative drug discovery and development.
1343623-74-4 (3-(methoxymethyl)pyridine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)